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Compound of Interest

Methyl 3-methoxyisoxazole-5-
Compound Name:

carboxylate

Cat. No.: B099901

An In-depth Technical Guide to Methyl 3-
methoxyisoxazole-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl 3-methoxyisoxazole-5-carboxylate, a heterocyclic compound of interest
in medicinal chemistry and drug discovery. The document details its synthesis,
physicochemical characteristics, and the broader context of isoxazole derivatives in therapeutic
applications.

Core Compound Identification

Identifier Value

Compound Name Methyl 3-methoxyisoxazole-5-carboxylate
Molecular Formula CeH7NOa4

Appearance Colourless crystalline solid[1]

Physicochemical Properties
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While specific experimental data for Methyl 3-methoxyisoxazole-5-carboxylate is not widely

available, the following table includes data for structurally related compounds to provide an

estimated profile.

Property Value (Compound)

Source

111-112°C (for Methyl 4-

Melting Point amino-3-methoxyisoxazole-5-

carboxylate)

[1]

203.9+13.0 °C (Predicted for
Boiling Point Methyl isoxazole-5-

carboxylate)

[2]

1.229+0.06 g/cm? (Predicted
Density for Methyl isoxazole-5-

carboxylate)

[2]

Synthesis and Experimental Protocols

The synthesis of Methyl 3-methoxyisoxazole-5-carboxylate has been described in the

literature, typically prepared from Methyl 3-hydroxyisoxazole-5-carboxylate.[1]

Experimental Protocol: Synthesis of Methyl 3-

methoxyisoxazole-5-carboxylate[1]

Materials:

Methyl 3-hydroxyisoxazole-5-carboxylate

Potassium carbonate (K2CO3)

Methyl iodide (CHsl)

Dimethylformamide (DMF)

Hydrochloric acid (HCI), 0.5 M aqueous solution
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Diethyl ether (Et20)

Saturated aqueous solution of sodium carbonate (Na2CO3)
Magnesium sulfate (MgSOa)

Silica gel for column chromatography

Petroleum ether

Ethyl acetate (EtOAC)

Procedure:

A solution of Methyl 3-hydroxyisoxazole-5-carboxylate (1.0 eq) in dimethylformamide (DMF)
is cooled to 0°C.

Potassium carbonate (K2COs, 1.5 eq) and methyl iodide (CHsl, 1.5 eq) are added to the
solution.

The reaction mixture is stirred at room temperature for 14 hours.

The mixture is then poured into an ice-cold aqueous solution of 0.5 M HCI and extracted with
diethyl ether (Et20).

The combined organic layers are washed with a saturated aqueous solution of sodium
carbonate (Naz2COs), dried over magnesium sulfate (MgSQOa), filtered, and concentrated
under reduced pressure.

The resulting crude product is purified by silica gel column chromatography using a mixture
of petroleum ether and diethyl ether (80:20) as the eluent.

This process yields Methyl 3-methoxyisoxazole-5-carboxylate as a colourless crystalline
solid.[1]

Applications in Research and Development
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Isoxazole derivatives are a significant class of compounds in medicinal chemistry, exhibiting a

wide range of biological activities.[3][4][5][6][7] While specific applications for Methyl 3-

methoxyisoxazole-5-carboxylate are not extensively documented, the isoxazole scaffold is a

key component in various therapeutic agents.[3][7]

Potential Therapeutic Areas:

Antimicrobial and Antifungal Agents: The isoxazole ring is a common feature in compounds
developed for their antibacterial and antifungal properties.[3][8]

Anti-inflammatory Drugs: Several isoxazole derivatives have demonstrated potent anti-
inflammatory effects.[3][4][8]

Anticancer Therapeutics: The isoxazole moiety has been incorporated into novel compounds
investigated for their anticancer activity.[3][4][5][7]

Neuroprotective Agents: Research has explored the potential of isoxazole-containing
molecules in the treatment of neurodegenerative disorders.[5][6]

The versatile nature of the isoxazole ring allows for structural modifications, making it a

valuable intermediate in the synthesis of complex and biologically active molecules for drug
discovery.[3][5][8]

Visualized Experimental and Logical Workflows
General Synthesis Workflow for Isoxazole Derivatives

The following diagram illustrates a generalized workflow for the synthesis and purification of

isoxazole derivatives, including key steps from starting materials to the final, purified

compound.
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General Synthesis and Purification Workflow for Isoxazole Derivatives

Starting Materials
(e.g., B-dicarbonyl compounds, alkynes)

Cycloaddition/Condensation Reaction

with Hydroxylamine or derivative

Crude Isoxazole Derivative

Work-up and Extraction

Drying of Organic Phase
(e.g., with MgSO4 or Na2S04)

Purification
(e.g., Column Chromatography, Recrystallization)

Characterization
(NMR, MS, IR)

Pure Isoxazole Derivative

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Drug Discovery Funnel for Isoxazole Derivatives

Synthesis of Isoxazole Library

(including Methyl 3-methoxyisoxazole-5-carboxylate)

High-Throughput Screening
(Biological Assays)

Hit Identification

Lead Optimization
(Structure-Activity Relationship Studies)

Preclinical Development
(In vivo studies, toxicology)

Clinical Trials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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